Cas no 1261599-08-9 (Methyl 3,5-bis(2-(trifluoromethyl)phenyl)isonicotinate)

• Product Name: Methyl 3,5-bis(2-(trifluoromethyl)phenyl)isonicotinate
• CAS No: 1261599-08-9
• MF: C₂₁H₁₃F₆NO₂
• MW: 425.323846578598
• CID: 4791762
• Update Time: 2023-08-17

Methyl 3,5-bis(2-(trifluoromethyl)phenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,5-bis(2-(trifluoromethyl)phenyl)isonicotinate

• Inchi： 1S/C21H13F6NO2/c1-30-19(29)18-14(12-6-2-4-8-16(12)20(22,23)24)10-28-11-15(18)13-7-3-5-9-17(13)21(25,26)27/h2-11H,1H3
• InChI Key： OYYHOBOMADVQQJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=NC=C(C2C=CC=CC=2C(F)(F)F)C=1C(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 551
• XLogP3: 5.7
• Topological Polar Surface Area: 39.2